[1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride

• IUPAC Name: [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride
• InChI: InChI=1S/2C48H40P2.C2H7N.5ClH.2Ru/c2*1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;1-3-2;;;;;;;/h2*5-32H,1-4H3;3H,1-2H3;5*1H;;/q;;;;;;;;2*+2/p-4
• InChI Key: FAAFCSOHMVBJIS-UHFFFAOYSA-J
• Canonical SMILES: CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C.CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C.CNC.Cl.Cl[Ru]Cl.Cl[Ru]Cl
• Molecular Formula: C98H88Cl5NP4Ru2
• Molecular Weight: 1783.0 g/mol
• CAS RN: 309735-86-2

Description

[1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride, also known as [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride, is a useful research compound. Its molecular formula is C98H88Cl5NP4Ru2 and its molecular weight is 1783.0 g/mol. The purity is usually 95%.
The exact mass of the compound [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride is 1786.24116 g/mol and the complexity rating of the compound is 902. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;N-methylmethanamine;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Plastic Scintillators and Luminescent Dyes : Research on plastic scintillators based on polymethyl methacrylate and various luminescent dyes highlights the potential of naphthalene derivatives in improving scintillation properties. Naphthalene and its derivatives can enhance the scintillation efficiency, optical transparency, and stability of plastic scintillators used in radiation detection and measurement (Salimgareeva & Kolesov, 2005).

Environmental Pollutants and Toxicology : Studies on polychlorinated naphthalenes (PCNs) and bisphenol A (BPA) derivatives reveal concerns about their presence in the environment and potential health impacts. PCNs, which may include naphthalene structures, are persistent environmental pollutants with toxicological similarities to other hazardous compounds. These studies underscore the necessity of understanding the environmental fate and toxicological effects of complex compounds, including those with naphthalene structures (Domingo, 2004; Ribeiro, Ladeira, & Viegas, 2017).

Synthesis and Application of Naphthalene Derivatives : The synthesis and application of 1,3-dihydroxynaphthalene, involving the transformation of naphthalene structures, highlight the versatility of naphthalene derivatives in the production of dyes and other chemicals. These applications could be relevant for the compound , considering its complex structure and potential for customization in various scientific and industrial processes (Zhang You-lan, 2005).

DNA Interaction Studies : Research on the interaction of compounds like Hoechst 33258 with DNA underscores the potential for naphthalene and biphenyl derivatives in developing drugs or agents that can target specific DNA sequences. Such studies could inform research on the compound of interest, especially in contexts where DNA interaction is relevant (Issar & Kakkar, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various cellular targets, often involving metal-based catalysis .

Mode of Action

The compound’s mode of action is likely to involve its interaction with its targets, leading to changes in cellular processes. For instance, ruthenium complexes employing axially chiral ligands were found to be effective asymmetric hydrogenation catalysts for the reduction of alpha, beta-unsaturated ene acid .

Biochemical Pathways

It’s worth noting that similar compounds have been involved in oxidative skeletal rearrangements .

Pharmacokinetics

Pharmacokinetics is crucial as it determines the onset, duration, and intensity of a drug’s effect .

Result of Action

The compound’s structure suggests potential interactions with various cellular components .